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molecular formula C13H21N3O B8276936 N-(3-morpholinopropyl)-1,2-benzenediamine

N-(3-morpholinopropyl)-1,2-benzenediamine

Cat. No. B8276936
M. Wt: 235.33 g/mol
InChI Key: IIISXLQLWIFUIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06204264B1

Procedure details

10% of palladium-carbon (0.237 g) was added to a solution containing N-(3-morpholinopropyl)-2-nitroaniline (1.040 g) in ethanol (12 ml) and the mixture was stirred for 7 hours under a hydrogen gas atmosphere at room temperature. After the catalyst was removed out by filtration, the filtrate was concentrated, thereby yielding the entitled compound (0.667 g) as blackish brown solid.
Name
N-(3-morpholinopropyl)-2-nitroaniline
Quantity
1.04 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
12 mL
Type
solvent
Reaction Step One
Name
palladium-carbon
Quantity
0.237 g
Type
catalyst
Reaction Step Two
Name
compound

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:6][CH2:5][N:4]([CH2:7][CH2:8][CH2:9][NH:10][C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=2[N+:17]([O-])=O)[CH2:3][CH2:2]1>C(O)C.[C].[Pd]>[O:1]1[CH2:2][CH2:3][N:4]([CH2:7][CH2:8][CH2:9][NH:10][C:11]2[C:12]([NH2:17])=[CH:13][CH:14]=[CH:15][CH:16]=2)[CH2:5][CH2:6]1 |f:2.3|

Inputs

Step One
Name
N-(3-morpholinopropyl)-2-nitroaniline
Quantity
1.04 g
Type
reactant
Smiles
O1CCN(CC1)CCCNC1=C(C=CC=C1)[N+](=O)[O-]
Name
ethanol
Quantity
12 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
palladium-carbon
Quantity
0.237 g
Type
catalyst
Smiles
[C].[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred for 7 hours under a hydrogen gas atmosphere at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After the catalyst was removed out by filtration
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated

Outcomes

Product
Details
Reaction Time
 7 h
Name
compound
Type
product
Smiles
O1CCN(CC1)CCCNC=1C(=CC=CC1)N
Measurements
Type Value Analysis
AMOUNT: MASS 0.667 g
YIELD: CALCULATEDPERCENTYIELD 72.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.